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molecular formula C20H23N3 B8777642 2,8-dimethyl-5-(2-(pyridin-4-yl)ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

2,8-dimethyl-5-(2-(pyridin-4-yl)ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

Cat. No. B8777642
M. Wt: 305.4 g/mol
InChI Key: OHKBLWVRXBNICP-UHFFFAOYSA-N
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Patent
US09096591B2

Procedure details

The title compound was prepared according to General Method 3. 2,3,4,5-Tetrahydro-2,8-dimethyl-5-(2-(pyridin-4-yl)ethyl)-1H-pyrido[4,3-b]indole was prepared from 2,3,4,5-tetrahydro-2,8-dimethyl-1H-pyrido[4,3-b]indole (See Example 1) (100 mg, 0.5 mmol), 4-vinylpyridine (120 mg, 1.14 mmol) and sodium (5 mg, 0.21 g atom) in ethanol (1 mL) at 120° C. for 16 h to obtain 4.5 mg of 2,3,4,5-tetrahydro-2,8-dimethyl-5-(2-(pyridin-4-yl)ethyl)-1H-pyrido[4,3-b]indole after purification on silica gel (230-400 mesh) chromatography eluting with methanol-dichloromethane gradient.
Name
2,3,4,5-tetrahydro-2,8-dimethyl-1H-pyrido[4,3-b]indole
Quantity
100 mg
Type
reactant
Reaction Step One
Name
4-vinylpyridine
Quantity
120 mg
Type
reactant
Reaction Step One
Name
sodium
Quantity
5 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step One
Name
2,3,4,5-tetrahydro-2,8-dimethyl-5-(2-(pyridin-4-yl)ethyl)-1H-pyrido[4,3-b]indole

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:15][CH2:14][C:5]2[NH:6][C:7]3[CH:8]=[CH:9][C:10]([CH3:13])=[CH:11][C:12]=3[C:4]=2[CH2:3]1.[CH:16]([C:18]1[CH:23]=[CH:22][N:21]=[CH:20][CH:19]=1)=[CH2:17].[Na]>C(O)C>[CH3:1][N:2]1[CH2:15][CH2:14][C:5]2[N:6]([CH2:17][CH2:16][C:18]3[CH:23]=[CH:22][N:21]=[CH:20][CH:19]=3)[C:7]3[CH:8]=[CH:9][C:10]([CH3:13])=[CH:11][C:12]=3[C:4]=2[CH2:3]1 |^1:23|

Inputs

Step One
Name
2,3,4,5-tetrahydro-2,8-dimethyl-1H-pyrido[4,3-b]indole
Quantity
100 mg
Type
reactant
Smiles
CN1CC2=C(NC=3C=CC(=CC23)C)CC1
Name
4-vinylpyridine
Quantity
120 mg
Type
reactant
Smiles
C(=C)C1=CC=NC=C1
Name
sodium
Quantity
5 mg
Type
reactant
Smiles
[Na]
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The title compound was prepared

Outcomes

Product
Name
2,3,4,5-tetrahydro-2,8-dimethyl-5-(2-(pyridin-4-yl)ethyl)-1H-pyrido[4,3-b]indole
Type
product
Smiles
CN1CC2=C(N(C=3C=CC(=CC23)C)CCC2=CC=NC=C2)CC1
Measurements
Type Value Analysis
AMOUNT: MASS 4.5 mg
YIELD: CALCULATEDPERCENTYIELD 2.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.